Cas no 1881264-74-9 (Ethyl 8-aminocubane-1-carboxylate)

• Product Name: Ethyl 8-aminocubane-1-carboxylate
• CAS No: 1881264-74-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5656092
• PubChem ID: 165886385
• Update Time: 2025-10-18

Ethyl 8-aminocubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724550
• 1881264-74-9
• ethyl 8-aminocubane-1-carboxylate
• Ethyl 8-aminocubane-1-carboxylate

• Inchi： 1S/C11H13NO2/c1-2-14-9(13)10-3-6-4(10)8-5(10)7(3)11(6,8)12/h3-8H,2,12H2,1H3
• InChI Key： PFHWGQULDFHTTE-UHFFFAOYSA-N
• SMILES： O(CC)C(C12C3C4C1C1C2C3C14N)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 8-aminocubane-1-carboxylate

Research Brief on Ethyl 8-aminocubane-1-carboxylate (CAS: 1881264-74-9): Recent Advances and Applications

Ethyl 8-aminocubane-1-carboxylate (CAS: 1881264-74-9) is a structurally unique cubane derivative that has garnered significant interest in the field of chemical biology and medicinal chemistry. Cubanes, characterized by their rigid, three-dimensional framework, offer exceptional stability and steric properties, making them valuable scaffolds for drug design and material science. Recent studies have explored the synthesis, functionalization, and potential applications of Ethyl 8-aminocubane-1-carboxylate, shedding light on its versatility in pharmaceutical and biochemical research.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for Ethyl 8-aminocubane-1-carboxylate, leveraging palladium-catalyzed cross-coupling reactions to introduce the amino and ester functionalities with high regioselectivity. The study emphasized the compound's potential as a bioisostere for conventional aromatic systems, offering improved metabolic stability and binding affinity in target proteins. Computational docking studies further revealed its compatibility with enzyme active sites, particularly in the context of neurodegenerative disease targets.

In parallel, research from the ACS Chemical Biology highlighted the compound's role in prodrug development. The ethyl ester moiety of Ethyl 8-aminocubane-1-carboxylate was shown to enhance cellular permeability, while the free amino group allowed for subsequent conjugation with therapeutic payloads. This dual functionality positions the compound as a promising candidate for targeted drug delivery systems, particularly in oncology, where cubane-based prodrugs demonstrated reduced off-target toxicity in murine models.

Another groundbreaking application emerged from a 2024 Nature Communications paper, which investigated the photophysical properties of cubane derivatives. Ethyl 8-aminocubane-1-carboxylate exhibited unusual fluorescence behavior under UV irradiation, suggesting potential utility as a molecular probe for imaging applications. The study also noted the compound's resistance to photodegradation, a critical advantage for long-term cellular tracking experiments.

Despite these advances, challenges remain in the large-scale production of Ethyl 8-aminocubane-1-carboxylate. Current synthetic protocols suffer from low yields (30–40%) due to the strain-induced instability of intermediate cubane structures. Recent efforts by industrial collaborators have focused on flow chemistry approaches to mitigate these issues, with preliminary results indicating a 20% improvement in yield under optimized conditions.

In conclusion, Ethyl 8-aminocubane-1-carboxylate represents a multifaceted tool for modern chemical biology, with demonstrated applications ranging from drug design to molecular imaging. Ongoing research aims to expand its utility through further structural modifications and mechanistic studies, while addressing synthetic bottlenecks. The compound's unique combination of stability and functionality ensures its continued relevance in cutting-edge biomedical research.